![molecular formula C6H11N B180460 Hex-5-yn-1-amine CAS No. 15252-45-6](/img/structure/B180460.png)
Hex-5-yn-1-amine
Overview
Description
Hex-5-yn-1-amine is a chemical compound with the molecular formula C6H11N . It is used in the selective degradation of HDAC6 protein .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code1S/C6H11N/c1-2-3-4-5-6-7/h1H,3-7H2
. This indicates that the molecule consists of a six-carbon chain with a triple bond between the first and second carbon atoms, and an amine group attached to the sixth carbon atom. Physical And Chemical Properties Analysis
This compound has a molecular weight of 97.16 g/mol . It has one hydrogen bond donor and one hydrogen bond acceptor . The compound has a rotatable bond count of 3 . The exact mass and monoisotopic mass are 97.089149355 g/mol . The topological polar surface area is 26 Ų .Scientific Research Applications
Catalysis and Organic Synthesis : Hex-5-yn-1-amine is used in the synthesis of complex organic compounds. For instance, it has been utilized in the CuBr2-catalyzed enantioselective allenylation of terminal alkynols, aiding in the production of optically active 1,3-disubstuted allenols (De-qiang Ma et al., 2018).
Amines in Hydroformylation Reactions : Research on hex-1-ene hydroformylation catalyzed by Rh(acac){P(OPh)3}2 modified with amines has been conducted, which is relevant to this compound's potential applications (A. Trzeciak, 1990).
Synthesis of Aminosugars : this compound has been instrumental in synthesizing vinyl sulfone-modified hex-5-enofuranosides, leading to the production of 5-amino-5-deoxysugars, which are significant in medicinal chemistry (Indrajit Das et al., 2005).
Polymerization Processes : It also finds application in the field of polymer science. For example, amine bis(phenolate) ytterbium(II) and -(III) complexes, which could potentially involve this compound, have been studied for their role in the polymerization of rac-lactide (Shen Yang et al., 2014).
Liquid Extraction and Functional Materials : Functionalized polyorganosiloxanes, possibly incorporating this compound, have been investigated for their selectivity in liquid extraction processes (S. S. Abed-Ali et al., 1987).
Antibacterial Activity : Its derivatives have been examined for antibacterial activity, particularly in the context of synthesizing sulfonamide derivatives (Aziz‐ur‐Rehman et al., 2015).
Pharmaceutical and Environmental Applications : The transformation products of the antibiotic sulfamethoxazole (SMX) under certain conditions have been studied, linking to the broader context of aromatic amine reactions (K. Nödler et al., 2012).
High Energy Density Materials : The compound has potential applications in the synthesis of energetic complexes, as explored in studies on N,N-bis(1H-tetrazole-5-yl)-amine (Qi Yang et al., 2017).
Safety and Hazards
Hex-5-yn-1-amine is classified as a flammable liquid and can cause severe skin burns and eye damage . Safety measures include avoiding breathing its mist, gas, or vapours, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition .
properties
IUPAC Name |
hex-5-yn-1-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N/c1-2-3-4-5-6-7/h1H,3-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONUHRYKLJYSRMY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCCCCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90903798 | |
Record name | NoName_4549 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90903798 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
97.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
15252-45-6 | |
Record name | Hex-5-yn-1-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Can hex-5-yn-1-amine be used as a starting material in catalytic reactions involving palladium catalysts?
A1: Yes, research has demonstrated that this compound can be successfully utilized as a substrate in cyclization reactions catalyzed by silica-immobilized palladium catalysts. [] Specifically, the study found that silica/trans-[PdMe(NO3)(PMe3)2] effectively catalyzed the cyclization of this compound. [] The study highlights the potential of this compound as a building block in organic synthesis using heterogeneous palladium catalysts.
Q2: What are the advantages of using silica-immobilized palladium catalysts for reactions involving this compound compared to homogeneous catalysts?
A2: The research indicates several benefits of using silica-immobilized palladium catalysts over their homogeneous counterparts for the cyclization of this compound and similar compounds. [] These advantages include:
- Comparatively high catalytic activity: The immobilized catalysts exhibit comparable or even superior reaction rates compared to homogeneous palladium complexes. []
- Recyclability: These catalysts can be easily recovered through filtration and reused with minimal loss of activity, offering practical advantages for large-scale applications. []
- Improved stability: Silica-immobilized catalysts show greater resistance to air exposure compared to some homogeneous palladium complexes. []
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